Cas no 1891382-26-5 (3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine)

• Product Name: 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine
• CAS No: 1891382-26-5
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5890098
• PubChem ID: 117302092
• Update Time: 2025-08-05

3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine
• 1891382-26-5
• EN300-1762653

• Inchi： 1S/C12H18FNO/c1-8(4-5-14)10-7-11(13)9(2)6-12(10)15-3/h6-8H,4-5,14H2,1-3H3
• InChI Key： NVZCZGGVLDZBEL-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C)CCN)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine

Introduction to 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine (CAS No. 1891382-26-5)

3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1891382-26-5, represents a unique structural motif that combines a fluorinated aromatic ring system with an amine-substituted butyl side chain. Such structural features are often engineered to enhance biological activity, solubility, and metabolic stability, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine consists of a benzene ring substituted with a fluorine atom at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position. This aromatic core is linked to a butan-1-amine moiety through an amide or ether-like linkage, depending on the specific synthetic route employed. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution in pharmaceuticals is frequently employed to improve pharmacokinetic properties, such as bioavailability and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine with greater accuracy. Studies suggest that the combination of the fluorinated aromatic ring and the amine side chain may confer properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. For instance, such compounds have been explored for their potential in treating neurological disorders, where precise targeting of neurotransmitter receptors is crucial.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex molecules like 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine. Modern techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, enable the construction of intricate structures with high enantioselectivity and yield. These advancements not only reduce production costs but also enhance the scalability of pharmaceutical intermediates, which is essential for transitioning from laboratory-scale research to industrial manufacturing.

The pharmacological profile of 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine has been investigated in several preclinical studies. Researchers have observed that its molecular framework may interact with various targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes involved in inflammatory pathways. The fluorine atom's electronic effects can modulate binding interactions, potentially leading to enhanced efficacy or selectivity compared to non-fluorinated analogs. Such findings underscore the importance of structural optimization in developing novel therapeutic agents.

Moreover, the solubility and bioavailability of 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine have been subjects of interest due to its potential application in oral formulations. Modifications to the butan-1-amine side chain or conjugation with cyclodextrins have been explored to improve water solubility while maintaining pharmacological activity. These efforts align with global trends toward developing more patient-friendly drug delivery systems that enhance therapeutic outcomes.

The synthesis and characterization of 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-amine also involve rigorous quality control measures to ensure batch-to-batch consistency. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods are critical for meeting regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

As research continues to uncover new therapeutic applications for 3-(5-fluoro-2-methoxy-4-methylphenyl)butan-1-am ine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. Such partnerships facilitate knowledge exchange and resource sharing, accelerating the translation of laboratory discoveries into clinical candidates. The compound's unique structure provides a rich foundation for designing derivatives with tailored properties, expanding its potential utility across multiple therapeutic domains.

The environmental impact of synthesizing 3-(5-fluoro -2 -methoxy -4 -methylphenyl )butan -1 -amine is another consideration that modern research emphasizes. Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic processes that employ palladium or nickel complexes offer sustainable alternatives to traditional stoichiometric methods while maintaining high reaction efficiencies.

In conclusion,3-(5-fluoro -2 -methoxy -4 -methylphenyl )butan -1 -amine (CAS No. 1891382 -26 -5) stands as a testament to the ingenuity of medicinal chemists in designing molecules with precise biological activity. Its structural features—particularly the fluorinated aromatic ring and amine-substituted side chain—make it a compelling subject for further investigation. As computational tools advance and synthetic techniques become more sustainable,the potential applications for this compound will continue to expand, offering new hope for addressing unmet medical needs.